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Compound of Interest

Compound Name: MetAP-2-IN-6

CAS No.: 5301-98-4

Cat. No.: B3053320

Get Quote

MetAP-2-IN-6 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

MetAP-2-IN-6. The information provided is intended to address common solubility issues and

provide solutions for preparing this compound for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of MetAP-2-IN-6?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a stock solution of

MetAP-2-IN-6. It can be dissolved in DMSO up to a concentration of 50 mg/mL (223.15 mM).[1]

[2] It is important to use newly opened, anhydrous DMSO as its hygroscopic nature can

negatively impact the solubility of the compound.[1][2]

Q2: I'm observing precipitation when dissolving MetAP-2-IN-6 in DMSO. What should I do?

A2: If you observe precipitation, gentle heating and/or sonication can be used to aid

dissolution.[1][2][3][4] Ensure you are using a fresh aliquot of high-purity, anhydrous DMSO.
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Q3: How should I prepare MetAP-2-IN-6 for in vivo experiments?

A3: For in vivo experiments, it is recommended to first prepare a concentrated stock solution in

DMSO and then dilute it using one of the provided co-solvent formulations.[3] It is best to

prepare the working solution fresh on the day of use.[1][3]

Q4: What are the storage conditions for MetAP-2-IN-6 stock solutions?

A4: Stock solutions of MetAP-2-IN-6 should be aliquoted to avoid repeated freeze-thaw cycles.

[3] For storage, it is recommended to keep the solutions at -80°C for up to 6 months or at -20°C

for up to 1 month.[1][2][3]

Troubleshooting Guide
Issue: Precipitate formation in the final formulation for
in vivo studies.
This is a common issue that can arise from several factors related to the solvents and mixing

procedure. The following workflow provides a step-by-step guide to troubleshoot this problem.
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Precipitation observed in
 in vivo formulation

Is the DMSO stock solution clear?

Remake DMSO stock.
Use fresh, anhydrous DMSO.
Apply gentle heat/sonication.

No

Were solvents added in the
correct order?

Yes

Follow the specified order of
solvent addition precisely.

No

Was the solution mixed thoroughly
after each solvent addition?

Yes

Ensure complete mixing at each step
before adding the next solvent.

No

Was the final solution warmed?

Yes

Gently warm the final solution
to aid dissolution.

No

Clear Solution Achieved

Yes

Click to download full resolution via product page

Troubleshooting workflow for MetAP-2-IN-6 formulation.
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Data Presentation: Solubility
Solvent/Vehicle Maximum Solubility Notes

DMSO 50 mg/mL (223.15 mM)
Ultrasonic assistance may be

needed.[1][2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (11.16 mM)

Results in a clear solution.[1]

[2][3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (11.16 mM)

Results in a clear solution.[1]

[2]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (11.16 mM)
Results in a clear solution.[1]

[2]

Experimental Protocols
Protocol 1: Preparation of MetAP-2-IN-6 Stock Solution (50 mg/mL in DMSO)

Weigh the desired amount of MetAP-2-IN-6 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 50 mg/mL

concentration.

If necessary, place the tube in an ultrasonic water bath until the solid is completely dissolved.

Gentle warming can also be applied.

Aliquot the stock solution into smaller volumes for storage at -80°C or -20°C to avoid multiple

freeze-thaw cycles.

Protocol 2: Preparation of MetAP-2-IN-6 Formulation for In Vivo Administration (Example: 1 mL

of 2.5 mg/mL solution using PEG300/Tween-80)

This protocol is based on achieving a final concentration of 2.5 mg/mL. Adjustments can be

made for different desired concentrations.

Begin with a 25 mg/mL stock solution of MetAP-2-IN-6 in DMSO.

In a sterile tube, add 400 µL of PEG300.
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To the PEG300, add 100 µL of the 25 mg/mL MetAP-2-IN-6 DMSO stock solution and mix

thoroughly until the solution is homogenous.[1][2]

Add 50 µL of Tween-80 to the mixture and mix again until uniform.[1][2]

Finally, add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly.[1][2]

The final concentration of the components will be 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.[1][2][3]

Use this formulation on the same day it is prepared.[1][3]

Disclaimer: This information is for research purposes only. Always refer to the manufacturer's

product datasheet for the most up-to-date information and safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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